Cas no 131251-57-5 (2-Iodo-1,3,5-trimethyl-4-(prop-2-yn-1-yl)benzene)
2-Iodo-1,3,5-trimethyl-4-(prop-2-yn-1-yl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 2-Iodo-1,3,5-trimethyl-4-(prop-2-yn-1-yl)benzene
- 2-iodo-1,3,5-trimethyl-4-prop-2-ynylbenzene
- 131251-57-5
-
- Inchi: 1S/C12H13I/c1-5-6-11-8(2)7-9(3)12(13)10(11)4/h1,7H,6H2,2-4H3
- InChI Key: YBZBWUCAGJOTKD-UHFFFAOYSA-N
- SMILES: IC1=C(C)C=C(C)C(CC#C)=C1C
Computed Properties
- Exact Mass: 284.00620g/mol
- Monoisotopic Mass: 284.00620g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 0Ų
2-Iodo-1,3,5-trimethyl-4-(prop-2-yn-1-yl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019087958-1g |
2-Iodo-1,3,5-trimethyl-4-(prop-2-yn-1-yl)benzene |
131251-57-5 | 95% | 1g |
557.94 USD | 2021-06-17 | |
| Crysdot LLC | CD12154476-1g |
2-Iodo-1,3,5-trimethyl-4-(prop-2-yn-1-yl)benzene |
131251-57-5 | 95+% | 1g |
$672 | 2024-07-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1806839-1g |
2-Iodo-1,3,5-trimethyl-4-(prop-2-yn-1-yl)benzene |
131251-57-5 | 98% | 1g |
¥4552.00 | 2024-08-09 |
2-Iodo-1,3,5-trimethyl-4-(prop-2-yn-1-yl)benzene Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 2-Iodo-1,3,5-trimethyl-4-(prop-2-yn-1-yl)benzene
Chemical Profile of 2-Iodo-1,3,5-trimethyl-4-(prop-2-yn-1-yl)benzene (CAS No. 131251-57-5)
2-Iodo-1,3,5-trimethyl-4-(prop-2-yn-1-yl)benzene, identified by its CAS number 131251-57-5, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of aryl iodides, characterized by the presence of an iodine atom substituent on a benzene ring. The structural motif of this molecule incorporates three methyl groups and a propargyl group, making it a versatile intermediate for further chemical modifications.
The unique arrangement of functional groups in 2-Iodo-1,3,5-trimethyl-4-(prop-2-yn-1-yl)benzene lends itself to a variety of synthetic pathways, particularly in the development of complex molecular architectures. The iodine substituent at the para position relative to the propargyl group facilitates cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in constructing biaryl systems. These types of reactions are pivotal in the synthesis of natural products, agrochemicals, and pharmaceuticals.
In recent years, there has been a surge in research focused on developing novel methodologies for constructing biaryl frameworks due to their prevalence in biologically active molecules. The propargyl group in 2-Iodo-1,3,5-trimethyl-4-(prop-2-yn-1-yl)benzene serves as an excellent handle for further functionalization via Sonogashira coupling reactions. This reaction allows for the introduction of alkyne-based functionalities, which can be further elaborated into more complex structures. Such transformations are particularly valuable in medicinal chemistry, where tailored molecular scaffolds are essential for optimizing drug-like properties.
The methyl groups present in the 1,3,5-trimethylbenzene core contribute to the lipophilicity and electronic properties of the molecule. This makes it an attractive building block for designing molecules with specific physicochemical characteristics. For instance, the electron-donating nature of the methyl groups can influence the reactivity of the iodine atom, making it more or less susceptible to nucleophilic substitution depending on the reaction conditions.
Recent advancements in organometallic chemistry have enabled more efficient and selective transformations involving aryl halides like 2-Iodo-1,3,5-trimethyl-4-(prop-2-yn-1-yl)benzene. Transition-metal-catalyzed reactions have revolutionized synthetic organic chemistry by providing powerful tools for constructing carbon-carbon bonds under mild conditions. The ability to perform these reactions with high regioselectivity and functional group tolerance has made aryl iodides indispensable reagents in modern synthetic strategies.
The pharmaceutical industry has particularly benefited from these advancements. Many drug candidates contain biaryl moieties as key structural elements due to their favorable pharmacokinetic and pharmacodynamic profiles. The synthesis of such compounds often relies on multi-step sequences that incorporate cross-coupling reactions at multiple stages. 2-Iodo-1,3,5-trimethyl-4-(prop-2-yn-1-yll)benzene serves as a valuable intermediate in these processes due to its compatibility with various coupling methodologies.
In addition to its utility in drug synthesis, this compound has found applications in materials science. For example, π-conjugated systems derived from aryl iodides can be used to develop organic semiconductors and light-emitting diodes (OLEDs). The ability to precisely control the molecular structure through cross-coupling reactions allows researchers to fine-tune the electronic properties of these materials.
The synthesis of 2-Iodo-l,l,l-trimethyl-l,l,l-trimethyl-l-propargylbenzene typically involves multi-step organic transformations starting from commercially available precursors. One common approach involves the halogenation of a tertiary amine followed by functional group interconversion steps that introduce the propargyl and iodine substituents at specific positions on the benzene ring. Careful optimization of reaction conditions is necessary to achieve high yields and purity.
Recent studies have also explored catalytic methods for directly functionalizing pre-formed aryl iodides without requiring extensive pre-functionalization steps. These methods often employ palladium or nickel catalysts that facilitate selective transformations under mild conditions. Such approaches have significantly reduced the number of synthetic steps required for constructing complex molecules.
The role of computational chemistry in designing synthetic routes for compounds like 2-Iodo-l,l,l-trimethyl-l,l,l-trimethyl-l-propargylbenzene cannot be overstated. Molecular modeling software allows researchers to predict reaction outcomes and optimize conditions before conducting experimental work. This has led to more efficient synthetic strategies and reduced waste generation.
In conclusion,l,Iodol,l,l-trimethyll,l,l-l-propargylbenzene (CAS No.l 31l25l-l57-l5) is a versatile intermediate with broad applicability in pharmaceutical and materials science research.l Its unique structural features make it an ideal candidate for further functionalization via cross-coupling reactions.l The continued development of new catalytic systems.l coupled with advances in computational chemistry.l promises to further expand its utility.l As our understanding of molecular interactions grows.l so too will our ability to harness this compound's potential.l
131251-57-5 (2-Iodo-1,3,5-trimethyl-4-(prop-2-yn-1-yl)benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)